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Compound of Interest

Compound Name: CCT373566

Cat. No.: B15621687 Get Quote

Technical Support Center: CCT373566
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, stability, and handling of

CCT373566, a potent and orally active molecular glue degrader of the transcriptional repressor

BCL6.[1][2][3]

Frequently Asked Questions (FAQs)
General Information

What is CCT373566? CCT373566 is a potent and orally bioactive degrader of the

transcriptional repressor B-cell lymphoma 6 (BCL6), with an IC50 of 2.2 nM.[1][4] It functions

as a molecular glue to induce the degradation of BCL6, showing significant anti-proliferative

effects in vitro and reduction of tumor growth in vivo.[1][2][5][6]

Solubility

What is the recommended solvent for dissolving CCT373566 for in vitro experiments? The

recommended solvent for preparing stock solutions for in vitro use is Dimethyl Sulfoxide

(DMSO).[1][4] It is advised to use freshly opened, hygroscopic DMSO to ensure optimal

solubility.[1][2]
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What should I do if the compound precipitates in an aqueous medium? It is common for

organic compounds to precipitate when added directly to aqueous solutions. To avoid this, it

is recommended to first dilute the DMSO stock solution in a stepwise manner before adding

it to your buffer or cell culture medium.[2] Pre-warming both the stock solution and the

medium to 37°C before dilution can also help prevent precipitation.[2] If precipitation still

occurs, ultrasonic heating may be used to help redissolve the compound.[2]

How do I prepare CCT373566 for in vivo experiments? For in vivo studies, a common

formulation involves first dissolving CCT373566 in DMSO to create a stock solution, and

then further diluting it with co-solvents such as corn oil.[4] Another suggested formulation

involves a sequential addition of PEG300, Tween 80, and ddH2O to the DMSO stock

solution.[4] It is crucial to prepare these formulations freshly on the day of use.[1][7]

Stability and Storage

How should I store the CCT373566 powder? The solid powder form of CCT373566 should

be stored at -20°C for long-term storage (up to 3 years) or at 4°C for shorter periods (up to 2

years).[4][8] The product should be protected from light.[1][4]

How should I store CCT373566 stock solutions? Stock solutions in solvent can be stored at

-80°C for up to 6 months or at -20°C for up to 1 month.[1][4] It is important to protect the

stock solutions from light.[1][4] To avoid degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes.[1]

Quantitative Data Summary
Solubility Data
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Solvent/Formulation Concentration Notes

DMSO ~50 mg/mL (~91.41 mM)

Ultrasonic assistance may be

needed. Use freshly opened

DMSO.[1][4]

10% DMSO + 90% Corn Oil ≥ 2.5 mg/mL (4.57 mM)
Prepare by adding the DMSO

stock solution to corn oil.[4]

HEPES buffer (pH 8) with 4%

DMSO

Data not specified, but kinetic

solubility has been measured.

[9]

This information is from a

research study and may

require specific experimental

conditions to replicate.

Storage and Stability

Form
Storage
Temperature

Duration Special Conditions

Powder -20°C 3 years
Protect from light.[2]

[4][8]

Powder 4°C 2 years
Protect from light.[4]

[8]

In Solvent -80°C 6 months

Protect from light;

aliquot to avoid

freeze-thaw cycles.[1]

[4]

In Solvent -20°C 1 month

Protect from light;

aliquot to avoid

freeze-thaw cycles.[1]

[4]

Experimental Protocols
Protocol for Preparing a 10 mM DMSO Stock Solution
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Weighing: Accurately weigh out the desired amount of CCT373566 powder (Molecular

Weight: 547.00 g/mol ).[8]

Solvent Addition: Add the appropriate volume of fresh, high-quality DMSO to achieve a 10

mM concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 5.47

mg of CCT373566 in 1 mL of DMSO.

Dissolution: If necessary, use an ultrasonic bath to aid in the complete dissolution of the

compound.[1]

Storage: Aliquot the stock solution into single-use vials and store at -80°C for up to 6 months

or -20°C for up to 1 month, protected from light.[1][4]

Protocol for Preparing an In Vivo Formulation (10% DMSO + 90% Corn Oil)

Prepare Stock: Start with a clear, pre-prepared stock solution of CCT373566 in DMSO (e.g.,

25 mg/mL).

Dilution: For a final volume of 1 mL, add 100 µL of the 25 mg/mL DMSO stock solution to

900 µL of corn oil.[4]

Mixing: Mix the solution thoroughly until it is clear and homogenous.

Administration: Use the formulation immediately after preparation for optimal results.[1][7]

Visualizations
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CCT373566 Mechanism of Action
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Caption: CCT373566-mediated degradation of BCL6.
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General Experimental Workflow
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Caption: Workflow for CCT373566 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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